Cas no 1824337-15-6 (2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride)

• Product Name: 2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride
• CAS No: 1824337-15-6
• MF: C₆H₁₂ClNO
• MW: 149.619
• MDL: MFCD32173194
• CID: 2958157
• PubChem ID: 129999191
• Update Time: 2025-11-01

2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-bicyclo[3.2.0]hept-7-ylamine HCl salt
• Cyclopropylmethanesulfonyl chloride
• 2-Oxabicyclo[3.2.0]heptan-7-amine
• 1824337-15-6
• 2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride

• MDL： MFCD32173194
• Inchi： InChI=1S/C6H11NO/c7-5-3-4-1-2-8-6(4)5/h4-6H,1-3,7H2
• InChI Key： VFBPTGRGJXUIOF-UHFFFAOYSA-N
• SMILES： C1COC2C1CC2N

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride

Introduction to 2-Oxabicyclo[3.2.0]heptan-7-amine Hydrochloride (CAS No. 1824337-15-6)

2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride (CAS No. 1824337-15-6) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive oxabicyclic structure, holds potential applications in various therapeutic areas due to its unique chemical properties and biological activities.

The molecular structure of 2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride consists of a seven-membered ring with an oxygen atom and a nitrogen atom, forming a highly strained and rigid framework. This structural rigidity imparts unique conformational properties that can influence the compound's interactions with biological targets, making it a valuable scaffold for drug design and development.

Recent studies have highlighted the potential of 2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those involved in solid tumors. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival, such as protein kinases and proteases.

In addition to its anticancer properties, 2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride has also been investigated for its potential neuroprotective effects. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate oxidative stress and inflammation, two key factors implicated in the pathogenesis of these conditions.

The pharmacokinetic profile of 2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its high oral bioavailability and low toxicity profile are particularly advantageous for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore the full therapeutic potential of this compound.

The synthesis of 2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride has been optimized using modern synthetic techniques, ensuring high yields and purity levels suitable for pharmaceutical applications. Various synthetic routes have been developed, including those involving transition-metal-catalyzed reactions and multistep sequences that allow for the efficient production of this complex molecule.

In conclusion, 2-Oxabicyclo[3.2.0]heptan-7-amine hydrochloride (CAS No. 1824337-15-6) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry and drug discovery.